7-(trifluoromethyl)isoquinoline-4-carboxylic acid
Overview
Description
7-(Trifluoromethyl)isoquinoline-4-carboxylic acid (TFIQCA) is an important organic compound that is widely used in the synthesis of various chemical compounds and pharmaceuticals. It is a white, crystalline solid that is soluble in water and other organic solvents. TFIQCA is a versatile intermediate compound in the synthesis of many pharmaceuticals, including analgesics, anticonvulsants, and anti-inflammatory agents. It is also used to synthesize various organic dyes and pigments for use in various industries.
Mechanism of Action
The mechanism of action of 7-(trifluoromethyl)isoquinoline-4-carboxylic acid is not well understood, but it is believed to involve the formation of a trifluoromethylated isoquinoline-4-carboxylic acid intermediate. This intermediate then undergoes a series of reactions to produce the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of 7-(trifluoromethyl)isoquinoline-4-carboxylic acid are not well understood. However, it has been suggested that 7-(trifluoromethyl)isoquinoline-4-carboxylic acid may have anti-inflammatory and anticonvulsant effects. Additionally, it may have potential applications in the treatment of certain types of cancer.
Advantages and Limitations for Lab Experiments
7-(trifluoromethyl)isoquinoline-4-carboxylic acid has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it is easily synthesized in a variety of ways. Additionally, it is a versatile intermediate compound that can be used in the synthesis of many pharmaceuticals and other compounds. However, 7-(trifluoromethyl)isoquinoline-4-carboxylic acid is also a highly reactive compound and can be hazardous to handle in the laboratory if proper safety precautions are not taken.
Future Directions
In the future, 7-(trifluoromethyl)isoquinoline-4-carboxylic acid may have potential applications in the treatment of various diseases and conditions. Additionally, it may be used to synthesize various organic dyes and pigments for use in various industries. Additionally, further research is needed to better understand the biochemical and physiological effects of 7-(trifluoromethyl)isoquinoline-4-carboxylic acid. Finally, further research is needed to better understand the mechanism of action of 7-(trifluoromethyl)isoquinoline-4-carboxylic acid and its potential applications in organic synthesis.
Synthesis Methods
7-(trifluoromethyl)isoquinoline-4-carboxylic acid can be synthesized in a variety of ways. The most common method is the reaction of isoquinoline-4-carboxylic acid with trifluoromethyl iodide in the presence of a base. This reaction produces a trifluoromethylated isoquinoline-4-carboxylic acid, which can then be further reacted with other compounds to produce the desired product. Other methods for the synthesis of 7-(trifluoromethyl)isoquinoline-4-carboxylic acid include the use of trifluoromethylation agents such as trifluoromethanesulfonyl chloride or trifluoromethanesulfonic anhydride.
Scientific Research Applications
7-(trifluoromethyl)isoquinoline-4-carboxylic acid has been widely studied in scientific research, as it is an important intermediate compound in the synthesis of many pharmaceuticals. It has been used in the synthesis of a variety of analgesics, anticonvulsants, and anti-inflammatory agents. It has also been used in the synthesis of various organic dyes and pigments for use in various industries. Additionally, 7-(trifluoromethyl)isoquinoline-4-carboxylic acid has been studied for its potential use as a catalyst in organic synthesis.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-(trifluoromethyl)isoquinoline-4-carboxylic acid involves the introduction of a trifluoromethyl group onto an isoquinoline ring, followed by carboxylation of the resulting compound.", "Starting Materials": [ "2-chloroisoquinoline", "sodium trifluoromethanesulfinate", "copper(I) iodide", "potassium carbonate", "carbon dioxide", "water", "ethanol" ], "Reaction": [ "2-chloroisoquinoline is reacted with sodium trifluoromethanesulfinate and copper(I) iodide in ethanol to form 7-chloroisoquinoline-4-trifluoromethylsulfinate.", "The resulting compound is then treated with potassium carbonate and carbon dioxide in water to introduce a carboxyl group, yielding 7-(trifluoromethyl)isoquinoline-4-carboxylic acid." ] } | |
CAS RN |
2566174-18-1 |
Product Name |
7-(trifluoromethyl)isoquinoline-4-carboxylic acid |
Molecular Formula |
C11H6F3NO2 |
Molecular Weight |
241.2 |
Purity |
95 |
Origin of Product |
United States |
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